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Compound Name: Dibutyltin Dichloride-d18
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An In-depth Technical Guide to the Material Safety Data Sheet for Dibutyltin Dichloride-d18

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyltin Dichloride-d18 is the deuterated form of Dibutyltin Dichloride (DBTC), an organotin compound widely utilized as a stabilizer in polyvinyl cl
(PVC) plastics, an esterification catalyst, and an intermediate in chemical synthesis.[1][2][3] While its applications are significant, its toxicological profi
necessitates a rigorous and nuanced understanding of its hazards for safe handling in a laboratory setting. This guide moves beyond a simple recitati
safety data sheet (SDS) fields to provide a synthesized, in-depth analysis of the risks and protocols associated with this compound, grounded in its ct
properties and toxicological endpoints. The unlabeled parent compound, Dibutyltin Dichloride, has the CAS Number 683-18-1.[1][4][5]

Section 1: Core Chemical and Physical Identity

Understanding the physical state and properties of Dibutyltin Dichloride-d18 is foundational to anticipating its behavior and implementing appropriai
controls. With a low melting point, it can exist as a solid, liquid, or a supercooled melt at or near ambient temperatures.[6] Its sensitivity to moisture is
handling parameter, as it can hydrolyze, potentially releasing corrosive fumes.[2][3][7]

Property Value Source(s)

Chemical Name Dibutyltin Dichloride-d18 [4][8]

Molecular Formula CsD1sCl2Sn [4]

Molecular Weight ~321.96 g/mol [4][8]
White to off-white/beige solid or crystalline mass.[3][8]

Appearance [3][8]1[9]
(9]

Melting Point 39-41°C/102.2 - 105.8 °F [9]

Boiling Point 135 °C @ 10 mmHg [9][10]
Insoluble in water, where it hydrolyzes.[2][3] Soluble in

Solubility organic solvents like chloroform, dichloromethane, [2][3][8]
and DMSO.[3][8]

Moisture Sensitivity Moisture sensitive.[2][11][12] [2][11][12]

Vapor Pressure 0.0012 - 0.0016 hPa @ 25 °C [2]

Section 2: Hazard Identification and GHS Classification

Dibutyltin Dichloride-d18 is a substance of very high concern, exhibiting acute toxicity via multiple exposure routes, severe corrosive properties, ani
significant chronic health effects. Its classification under the Globally Harmonized System (GHS) reflects a multi-faceted hazard profile that demands
highest level of precaution.

The primary danger lies in its acute toxicity, particularly through inhalation, which is classified as fatal.[5][6] This is compounded by its ability to cause
irreversible damage to skin and eyes and its long-term systemic effects, including damage to fertility and suspected genetic defects.[5][6][13]
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Caption: Primary hazard categories for Dibutyltin Dichloride-d18.
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Hazard Class Signal Word Hazard Statement

Acute Toxicity, Inhalation (Category 2) Danger H330: Fatal if inhaled.[5][6]

Acute Toxicity, Oral (Category 3) Danger H301: Toxic if swallowed.[5][6]

Skin Corrosion (Category 18) Danger H314: Causes severe skin burns and eye damage.[5]

[6]

H360FD: May damage fertility. May damage the

Reproductive Toxicity (Category 1B, Danger
P v ( gory 18) 9 unborn child.[5][6]
H372: Causes damage to organs (thymus) through
STOT, Repeated Exposure (Category 1) Danger
prolonged or repeated exposure.[5][14]
Germ Cell Mutagenicity (Category 2) Warning H341: Suspected of causing genetic defects.[5][6]
Acute Toxicity, Dermal (Category 4) Warning H312: Harmful in contact with skin.[5][6]
. . . H410: Very toxic to aquatic life with long lasting
Hazardous to the Aquatic Environment Warning

effects.[5][6]

Section 3: Toxicological Profile

Organotin compounds, including DBTC, are known for their immunotoxicity, with the thymus being a primary target organ.[13][14] Exposure can lead
atrophy, affecting T-cell maturation and compromising immune function.[10] The acute toxicity is also severe, as reflected in its low LD50 and LC50 vi:

Metric Species Route Value Source(s)
LD50 Rat Oral 50 - 100 mg/kg [5][11]
LD50 Mouse Oral 35 - 70 mg/kg [10][11]
LD50 Rabbit Oral 50 pg/kg [11]

LC50 Rat Inhalation 0.05 mg/L (4h, ATE) [5]

Dermal LD50 ATE Dermal 1,100 mg/kg [5]

Section 4: Safe Handling and Exposure Control

Given the severe hazard profile, a multi-layered safety approach is mandatory. This involves a combination of engineering controls, rigorous personal
protective equipment (PPE), and standardized handling protocols.

Engineering Controls: The Primary Barrier

The fatal-if-inhaled classification (H330) makes the use of local exhaust ventilation a non-negotiable requirement.

+ Chemical Fume Hood: All manipulations of Dibutyltin Dichloride-d18, including weighing, transfers, and reaction setup, must be performed inside
certified chemical fume hood. This is the principal control to prevent systemic exposure to toxic dust or vapors.[7][9]

« Ventilation: The laboratory must be well-ventilated to dilute any fugitive emissions that might escape primary containment.[7]

Personal Protective Equipment (PPE): The Last Line of Defense

PPE selection must be based on the compound's combined corrosive and systemic toxicity hazards.
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Protection Type

Specification

Rationale for Use

Protects against splashes of the corrosive material

Eye/Face Chemical safety goggles and a full-face shield.[11][14] and airborne particles, preventing severe eye
damage.[11]
w . ) Provides a barrier against skin contact, which can
Nitrile rubber gloves (or other chemically resistant . .
Hand . cause severe burns and harmful systemic absorption
material).[9]
[91[11]
. . Prevents contamination of personal clothing and skin
Body Chemically resistant lab coat and closed-toe shoes. [11]
Required when working outside a fume hood (e.g.,
. large-scale use, emergency response). A respirator Protects against inhalation of fatal concentrations of
Respiratory

with a P3 (or equivalent) particulate filter is necessary.
[oI14]

airborne particles.[9][14]

Step-by-Step Handling Protocol: Weighing Solid DBTC-d18

This protocol illustrates the necessary rigor for even routine procedures.

Storage Protocol

Preparation: Cordon off the work area. Ensure the chemical fume hood is operational and the sash is at the appropriate height. Verify that an emer

eyewash station and safety shower are accessible.[13]

Don PPE: Put on all required PPE (lab coat, goggles, face shield, gloves) before handling the chemical container.

Transfer to Hood: Carefully transport the sealed container to the fume hood.

Weighing: Open the container inside the hood. Use a dedicated spatula to carefully transfer the solid to a tared weigh boat on a balance located in:

hood. Avoid any actions that could generate dust.[7]

Closure: Securely close the primary container immediately after dispensing.

Cleanup: Gently wipe down the spatula and any contaminated surfaces inside the hood with an appropriate solvent and dispose of the wipe as haz

waste.

Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated exterior. Wash hands thoroughly with soap an

» Security: Store in a locked cabinet or area to restrict access.[5][13]

« Conditions: Keep in a cool, dry, well-ventilated area, away from incompatible materials like strong oxidizing agents.[7] A storage temperature of 2-8

recommended.[2][8]

« Container: Keep the container tightly sealed to protect from moisture, which can cause decomposition.[7][12]

Section 5: Emergency Protocols and First Aid

In case of any exposure, immediate and correct action is critical. All responses culminate in seeking professional medical attention without delay.
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Exposure Event

Inhalation

Immediatp Response by Exposure Route

y

Fitst Aid Actions
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A,

y

1. Move victim to fresh air. 1. Immediately remove all contaminated clothing.
2. Provide artificial respiration if not breathing. 2. Flush skin with copious amounts of water
3. Keep victim warm and at rest. and soap for at least 15 minutes.

1. Immediately flush eyes with water for
at least 15-30 minutes, lifting eyelids.
2. Remove contact lenses if possible.

1. Rinse mouth with water.
2. DO NOT induce vomiting.
3. Give a cupful of water if conscious.

Seek Immediate Medical Attention

'

Call POISON CENTER or Doctor
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Caption: Decision workflow for first aid response to exposure.

« Inhalation: Remove the individual to fresh air immediately.[11] If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to

and call for immediate medical assistance.[5][11]

« Skin Contact: Immediately remove all contaminated clothing.[5] Flush the affected skin area with large amounts of soap and water for at least 15 m

[11] This prolonged washing is crucial to remove the corrosive chemical.

« Eye Contact: Flush eyes immediately and continuously with plentiful water for at least 15-30 minutes, holding the eyelids open to ensure complete

the eye surface.[7][11] Remove contact lenses if it is safe to do so0.[5]

 Ingestion: Do NOT induce vomiting, as this can worsen damage from the corrosive material.[11] If the person is conscious, rinse their mouth and h

drink a cup of water.[11][13]

Section 6: Accidental Release and Fire-Fighting Measures

Accidental Release

A spill of Dibutyltin Dichloride-d18 is a high-hazard event requiring a calm, systematic response.
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Caption: Step-by-step workflow for responding to a solid spill.
Protocol for a Small Solid Spill:
 Isolate: Immediately alert others and secure the area.[5]
« Protect: Don full PPE, including respiratory protection.[5]
« Contain: Prevent the powder from spreading.
« Clean-up: Carefully sweep or scoop the material into a designated, labeled container for hazardous waste.[7] Avoid any action that creates dust.[7]
« Decontaminate: Clean the spill area with an appropriate solvent, and dispose of all cleaning materials as hazardous waste.

« Environmental: Do not allow the substance to enter sewers or waterways, as it is very toxic to aquatic life.[5]

Fire-Fighting Measures

While the material itself is not readily combustible, it poses significant hazards in a fire.[3][7]

« Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[7] Exercise caution with water, ensuring it does not
containers, which could lead to a violent reaction or explosion.[7]
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» Hazardous Decomposition: Upon heating, it may decompose to produce highly toxic and corrosive fumes, including hydrogen chloride, carbon mor
and tin oxides.[7][11][13]

* Required PPE: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA) to protect against toxic decomposition
[11][13]

Conclusion

Dibutyltin Dichloride-d18 is a chemical that commands respect. Its utility in research is matched by its severe toxicological profile. A thorough under
of its hazards—fatal if inhaled, corrosive to skin and eyes, and capable of causing long-term reproductive and systemic damage—is essential for any
Strict adherence to the protocols outlined in this guide, including the mandatory use of engineering controls, comprehensive PPE, and well-rehearsec
emergency procedures, is the only way to ensure its safe use in the pursuit of scientific advancement.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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